N-(5-(7-methoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-1-tosylpiperidine-4-carboxamide

• IUPAC Name: N-[5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C24H24N4O6S/c1-15-6-8-18(9-7-15)35(30,31)28-12-10-16(11-13-28)22(29)25-24-27-26-23(34-24)20-14-17-4-3-5-19(32-2)21(17)33-20/h3-9,14,16H,10-13H2,1-2H3,(H,25,27,29)
• InChI Key: LOJSQHHMPBWKTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=NN=C(O3)C4=CC5=C(O4)C(=CC=C5)OC
• Molecular Formula: C24H24N4O6S
• Molecular Weight: 496.5 g/mol
• CAS No.: 921904-94-1

Description

N-(5-(7-methoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-1-tosylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H24N4O6S and its molecular weight is 496.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Heterocyclic Compound Synthesis : A study highlighted the synthesis of novel compounds derived from visnagenone and khellinone, showcasing the potential for creating anti-inflammatory and analgesic agents. These compounds demonstrate significant inhibitory activity on cyclooxygenase-2 (COX-2), with notable analgesic and anti-inflammatory effects, suggesting their utility in medicinal chemistry (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

• Cytotoxicity of Pyrazole and Pyrimidine Derivatives : Research on 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives has demonstrated their potential cytotoxic activities against Ehrlich Ascites Carcinoma (EAC) cells, indicating their potential application in cancer research (Ashraf S. Hassan, T. Hafez, Souad A. Osman, 2014).

• Antimicrobial Activity of Benzofuran-Oxadiazole Hybrids : A study on the design, synthesis, and evaluation of benzofuran-oxadiazole hybrids for antimicrobial activity revealed their effectiveness against various microbial strains. This suggests their importance in developing new antimicrobial agents (P. Sanjeeva, B. Rao, V. Prasad, P. V. Ramana, 2021).

• Antidiabetic Screening of Dihydropyrimidine Derivatives : The synthesis and evaluation of N-substituted dihydropyrimidine derivatives for antidiabetic activity using the α-amylase inhibition assay highlights their potential role in diabetes management and treatment (J. Lalpara, M. Vachhani, S. Hadiyal, S. Goswami, G. Dubal, 2021).

• Anticancer Evaluation of Oxadiazole Derivatives : The synthesis and evaluation of oxadiazole derivatives for anticancer activity demonstrate significant effects on various cancer cell lines, including breast cancer, underscoring their potential in cancer therapy (Salahuddin, M. Shaharyar, A. Mazumder, M. Ahsan, 2014).

Future Directions

Benzofuran compounds, including “N-(5-(7-methoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-1-tosylpiperidine-4-carboxamide”, have potential applications in many aspects due to their biological activities. Future research could focus on exploring these applications further, developing more efficient synthesis methods, and investigating the compound’s mechanism of action in more detail.

Mechanism of Action

Target of Action

Benzofuran derivatives have been found to exhibit a wide array of biological activities, making them a focus of medicinal chemistry . They have been used in the treatment of various diseases such as cancer or psoriasis .

Mode of Action

The exact mode of action can vary greatly depending on the specific benzofuran derivative. Some benzofuran derivatives have been found to have antimicrobial properties, acting against different clinically approved targets .

Biochemical Pathways

Benzofuran derivatives can affect a variety of biochemical pathways due to their diverse biological activities. For instance, some benzofuran derivatives have been found to inhibit topoisomerase I, sigma receptors, and carbonic anhydrase .

Pharmacokinetics

The pharmacokinetic properties of benzofuran derivatives can also vary. Improved bioavailability is one of the targets achieved with most of the more recent compounds, allowing for once-daily dosing .

Result of Action

The result of the action of benzofuran derivatives can include anti-tumor, antibacterial, anti-oxidative, and anti-viral effects .

Action Environment

The action, efficacy, and stability of benzofuran derivatives can be influenced by various environmental factors. Specific details would depend on the exact compound and its chemical structure .